PSI-7409 tetrasodium

• Molecular Formula: C11H20FN2O14P3
• Molecular Weight: 516.20 g/mol
• InChI: InChI=1S/C10H16FN2O14P3.CH4/c1-10(11)7(15)5(25-8(10)13-3-2-6(14)12-9(13)16)4-24-29(20,21)27-30(22,23)26-28(17,18)19;/h2-3,5,7-8,15H,4H2,1H3,(H,20,21)(H,22,23)(H,12,14,16)(H2,17,18,19);1H4/t5-,7-,8-,10-;/m1./s1
• InChIKey: ZCKYSLHWFYXIPN-OPHTVVJGSA-N

PSI-7409 Tetrasodium: Quantified Baselines

PSI-7409 tetrasodium (CAS: 1621884-22-7) is the pharmacologically active 5′-triphosphate metabolite of the FDA-approved HCV nucleotide analog prodrug sofosbuvir (PSI-7977/GS-7977) [1]. As a uridine-derived nucleotide analog featuring a 2′-deoxy-2′-fluoro-2′-C-methyl modification, PSI-7409 directly inhibits hepatitis C virus (HCV) NS5B RNA-dependent RNA polymerase (RdRp) through chain termination [2]. The compound is widely used in enzymatic assays and cellular studies to investigate HCV replication mechanisms, genotype-specific polymerase inhibition, and resistance mutation profiling [3].

1 Direct NS5B polymerase inhibitor, bypasses prodrug activation

2 Pan-genotypic HCV polymerase profile (GT 1b,2a,3a,4a)

3 Quantified resistance benchmark (S282T) for inhibitor comparison

• [1] Lam AM, et al. PSI-7851, a pronucleotide of beta-D-2'-deoxy-2'-fluoro-2'-C-methyluridine monophosphate, is a potent and pan-genotype inhibitor of hepatitis C virus replication. Antimicrob Agents Chemother. 2010 Aug;54(8):3187-96. View Source
• [2] Murakami E, et al. Mechanism of activation of PSI-7851 and its diastereoisomer PSI-7977. J Biol Chem. 2010 Nov 5;285(45):34337-47. View Source
• [3] Sofia MJ, et al. Discovery of a β-d-2′-deoxy-2′-α-fluoro-2′-β-C-methyluridine nucleotide prodrug (PSI-7977) for the treatment of hepatitis C virus. J Med Chem. 2010 Oct 14;53(19):7202-18. View Source

PSI-7409 Tetrasodium: Non-Interchangeability

Generic substitution of HCV nucleotide triphosphate analogs is not scientifically justifiable due to substantial differences in target binding affinity, resistance mutation susceptibility, and intracellular pharmacokinetics. PSI-7409 tetrasodium exhibits a unique combination of biochemical and cellular properties—including Ki values against wild-type and mutant polymerases, selectivity profiles against human polymerases, and intracellular accumulation kinetics in hepatocytes—that differ markedly from structurally related triphosphates such as 2′-C-methylcytidine triphosphate (NM107-TP), 2′-C-methyladenosine triphosphate, and the triphosphate of PSI-6130 [1]. The data presented below demonstrate that even closely related nucleotide analogs cannot be assumed interchangeable without compromising experimental validity or product performance [2].

Nucleotide analog triphosphates may differ in intracellular accumulation kinetics, shifting antiviral effect in cell-based models.

Stereochemistry of the prodrug can alter metabolite formation efficiency; isomeric purity directly impacts experimental reproducibility.

Resistance profile context may not transfer: S282T mutation effects differ across nucleoside analogs.

• [1] Murakami E, et al. Mechanism of activation of beta-D-2'-deoxy-2'-fluoro-2'-C-methylcytidine and inhibition of hepatitis C virus NS5B RNA polymerase. Antimicrob Agents Chemother. 2007 Feb;51(2):503-9. View Source
• [2] Carroll SS, et al. Inhibition of hepatitis C virus RNA replication by 2′-modified nucleoside analogs. J Biol Chem. 2003 Apr 4;278(14):11979-84. View Source

PSI-7409 Tetrasodium: Quantitative Evidence Guide

Intrinsic HCV Polymerase Inhibition vs. Parent Nucleoside

PSI-7409 tetrasodium inhibits wild-type HCV NS5B RdRp with a Ki of 0.42 μM, compared to a Ki of 22 μM against the S282T mutant polymerase, representing a 52.4-fold reduction in binding affinity due to the resistance mutation [1]. This binding affinity profile differs substantially from 2′-C-methyladenosine triphosphate, which exhibits comparable inhibition of both wild-type and S282T mutant NS5B [2].

Polymerase Ki

Head-to-head

Ki = 0.42 µM (direct) vs PSI-6206 (inactive)

Supports direct polymerase engagement without phosphorylation variability.

Purified HCV RdRp enzymatic assay

Evidence Dimension	Enzyme inhibition constant (Ki) against HCV NS5B polymerase
Target Compound Data	Ki = 0.42 μM (wild-type); Ki = 22 μM (S282T mutant)
Comparator Or Baseline	PSI-7409 (target) vs PSI-7409 on S282T mutant (internal comparator); cross-compound: 2′-C-methyladenosine triphosphate inhibits wild-type and S282T with comparable efficiency
Quantified Difference	52.4-fold reduction in binding affinity for S282T mutant relative to wild-type
Conditions	Recombinant HCV NS5B RNA-dependent RNA polymerase enzymatic assay

Why This Matters

This quantitative binding affinity profile is essential for researchers designing resistance mutation studies or evaluating nucleotide analogs against S282T-containing HCV variants.

• [1] Murakami E, et al. Mechanism of activation of PSI-7851 and its diastereoisomer PSI-7977. J Biol Chem. 2010 Nov 5;285(45):34337-47. View Source
• [2] Murakami E, et al. Mechanism of activation of beta-D-2'-deoxy-2'-fluoro-2'-c-methylcytidine and inhibition of hepatitis C virus NS5B RNA polymerase. Antimicrob Agents Chemother. 2007 Feb;51(2):503-9. View Source

Pan-Genotypic HCV Polymerase Inhibition

PSI-7409 tetrasodium inhibits recombinant NS5B polymerases from HCV genotypes 1b, 2a, 3a, and 4a with IC50 values of 1.6 μM, 2.8 μM, 0.7 μM, and 2.6 μM, respectively [1]. Notably, PSI-7409 exhibits 2.3-fold greater potency against GT3a NS5B (IC50 = 0.7 μM) compared to GT1b NS5B (IC50 = 1.6 μM). In contrast, 2′-C-methyladenosine triphosphate demonstrates an IC50 of 1.9 μM against NS5B in enzymatic assays with no reported genotype-dependent differential activity [2].

Pan-genotypic IC50

Reported

IC50: 0.7–2.8 µM (GT1b,2a,3a,4a)

Provides a pan-genotypic polymerase inhibition context for cross-genotype studies.

Recombinant NS5B polymerases

Evidence Dimension	IC50 for inhibition of recombinant HCV NS5B polymerase
Target Compound Data	GT1b: 1.6 μM; GT2a: 2.8 μM; GT3a: 0.7 μM; GT4a: 2.6 μM
Comparator Or Baseline	PSI-7409 GT3a (0.7 μM) vs PSI-7409 GT1b (1.6 μM); 2′-C-methyladenosine triphosphate IC50 = 1.9 μM (single genotype value reported)
Quantified Difference	2.3-fold greater potency against GT3a versus GT1b; GT3a IC50 2.7-fold lower than 2′-C-methyladenosine triphosphate IC50
Conditions	Recombinant NS5Bδ21 polymerase enzymatic assay

Why This Matters

The genotype-specific potency profile supports experimental design for GT3a-focused HCV research, where PSI-7409 demonstrates enhanced activity compared to GT1b.

• [1] Lam AM, et al. PSI-7851, a pronucleotide of beta-D-2'-deoxy-2'-fluoro-2'-C-methyluridine monophosphate, is a potent and pan-genotype inhibitor of hepatitis C virus replication. Antimicrob Agents Chemother. 2010 Aug;54(8):3187-96. View Source
• [2] Carroll SS, et al. Inhibition of hepatitis C virus RNA replication by 2′-modified nucleoside analogs. J Biol Chem. 2003 Apr 4;278(14):11979-84. View Source

Activity Against S282T Resistance Mutant

PSI-7409 tetrasodium exhibits minimal inhibition of human DNA polymerase α with an IC50 of 550 μM, while showing no detectable inhibition of DNA polymerases β and γ at concentrations up to 1 mM [1]. The selectivity window—defined as the ratio of Pol α IC50 (550 μM) to HCV GT1b NS5B IC50 (1.6 μM)—is approximately 344-fold. Additionally, PSI-7409 showed no significant activity against cellular RNA polymerase II, and no cytotoxicity, mitochondrial toxicity, or bone marrow toxicity was observed with the parent prodrug PSI-7851 at concentrations up to 100 μM [2].

S282T Mutant Ki

Class-level

Ki = 22 µM (S282T) vs 0.42 µM (WT) – 52-fold shift

Quantified resistance profile supports benchmarking of next-generation inhibitors.

S282T mutant RdRp enzymatic assay

Evidence Dimension	Inhibition of human DNA polymerases and cellular toxicity endpoints
Target Compound Data	DNA Pol α IC50 = 550 μM; DNA Pol β = no inhibition at 1 mM; DNA Pol γ = no inhibition at 1 mM; RNA Pol II = no significant activity; cytotoxicity = none at 100 μM
Comparator Or Baseline	HCV NS5B GT1b IC50 = 1.6 μM (reference baseline for target engagement); positive controls: aphidicolin (Pol α), ddCTP (Pol β), α-amanitin (RNA Pol II)
Quantified Difference	344-fold selectivity for HCV NS5B over human DNA Pol α; >625-fold selectivity over Pol β and γ (based on 1 mM no-inhibition threshold)
Conditions	Enzymatic assays with recombinant human DNA polymerases α, β, γ and RNA polymerase II; 8-day cytotoxicity assays in Huh7, HepG2, BxPC3, and CEM cells

Why This Matters

This selectivity profile establishes PSI-7409 as a tool compound with minimal confounding off-target effects on host polymerases, critical for interpreting mechanism-of-action studies.

• [1] Lam AM, et al. PSI-7851, a pronucleotide of beta-D-2'-deoxy-2'-fluoro-2'-C-methyluridine monophosphate, is a potent and pan-genotype inhibitor of hepatitis C virus replication. Antimicrob Agents Chemother. 2010 Aug;54(8):3187-96. View Source
• [2] Sofia MJ, et al. Discovery of a β-d-2′-deoxy-2′-α-fluoro-2′-β-C-methyluridine nucleotide prodrug (PSI-7977) for the treatment of hepatitis C virus. J Med Chem. 2010 Oct 14;53(19):7202-18. View Source

Sustained Intracellular Concentration in Primary Hepatocytes

In primary human hepatocytes, PSI-7409 tetrasodium achieves a maximum intracellular concentration of approximately 100 μM at 4 hours post-incubation with the prodrug PSI-7977, and maintains this concentration for at least 48 hours [1]. In contrast, in Clone A cells (a hepatic cell line), PSI-7409 accumulates to a maximum concentration of only approximately 25 μM over 48 hours [2]. This 4-fold differential between primary hepatocytes and immortalized cell lines reflects the superior metabolic activation efficiency in physiologically relevant hepatic tissue.

Intracellular Cmax

Reported

Cmax ~100 µM (primary hepatocytes) vs ~25 µM (Clone A)

Reported intracellular pharmacology context in hepatocyte models.

5 µM ³H-labeled prodrug treatment, HPLC monitoring

Evidence Dimension	Maximum intracellular concentration and accumulation kinetics
Target Compound Data	Primary human hepatocytes: Cmax ~100 μM at 4 h, sustained for 48 h; Clone A cells: Cmax ~25 μM over 48 h
Comparator Or Baseline	Primary human hepatocytes (100 μM) vs Clone A cells (25 μM)
Quantified Difference	4-fold higher intracellular accumulation in primary human hepatocytes
Conditions	Incubation with PSI-7977 prodrug; intracellular triphosphate quantification by LC-MS/MS

Why This Matters

Researchers selecting cellular models for PSI-7409 studies must account for cell-type-dependent accumulation differences; primary hepatocytes provide physiologically relevant concentrations ~4× higher than immortalized cell lines.

• [1] Murakami E, et al. Mechanism of activation of PSI-7851 and its diastereoisomer PSI-7977. J Biol Chem. 2010 Nov 5;285(45):34337-47. View Source
• [2] Lam AM, et al. PSI-7851, a pronucleotide of beta-D-2'-deoxy-2'-fluoro-2'-C-methyluridine monophosphate, is a potent and pan-genotype inhibitor of hepatitis C virus replication. Antimicrob Agents Chemother. 2010 Aug;54(8):3187-96. View Source

Selectivity Profile Against Human DNA Polymerases

Incubation of Clone A cells with PSI-7977 (sofosbuvir) results in higher intracellular PSI-7409 tetrasodium concentrations compared to cells incubated with the diastereoisomer PSI-7976. PSI-7977 is an 18- to 30-fold more potent substrate for cathepsin A (CatA)-mediated activation to PSI-352707 than PSI-7976 [1]. This differential CatA substrate efficiency directly translates to enhanced PSI-7409 accumulation, explaining the superior antiviral potency of PSI-7977 (EC50 = 92 nM) versus PSI-7976 (EC50 = 1.07 μM) in HCV replicon assays [2].

Human Pol Selectivity

Class-level

>340-fold selectivity (Pol α IC50=550 µM vs viral IC50 0.7 µM)

Off-target selectivity endpoint review for cellular assay interpretation.

No inhibition of Pol β or γ

Evidence Dimension	CatA substrate efficiency and resulting intracellular triphosphate accumulation
Target Compound Data	PSI-7977 → PSI-7409: higher intracellular concentration; CatA activation: 18-30 fold more potent than PSI-7976
Comparator Or Baseline	PSI-7976 (diastereoisomer): 18-30 fold lower CatA substrate efficiency; EC50 = 1.07 μM vs 92 nM for PSI-7977
Quantified Difference	PSI-7977 yields 18-30 fold greater CatA-mediated activation efficiency; EC50 difference: 11.6-fold
Conditions	Clone A hepatoma cells; HCV subgenomic replicon assays; CatA enzymatic assays

Why This Matters

When sourcing prodrugs for PSI-7409 generation studies, PSI-7977 (sofosbuvir) must be specified over the PSI-7976 diastereoisomer to ensure physiologically relevant intracellular triphosphate concentrations.

• [1] Murakami E, et al. Mechanism of activation of PSI-7851 and its diastereoisomer PSI-7977. J Biol Chem. 2010 Nov 5;285(45):34337-47. View Source
• [2] Sofia MJ, et al. Discovery of a β-d-2′-deoxy-2′-α-fluoro-2′-β-C-methyluridine nucleotide prodrug (PSI-7977) for the treatment of hepatitis C virus. J Med Chem. 2010 Oct 14;53(19):7202-18. View Source

Diastereomer Advantage of Sofosbuvir Metabolite

PSI-7409 tetrasodium is the triphosphate of PSI-6206, which is the deaminated derivative of PSI-6130 [1]. PSI-6130 itself is a cytidine analog that inhibits HCV NS5B polymerase with an IC50 of 0.6 μM and acts as a chain terminator, but its metabolic activation pathway differs fundamentally from the uridine-based PSI-6206/PSI-7409 lineage [2]. PSI-6206 is metabolized in primary human hepatocytes to its triphosphate analog PSI-7409, whereas PSI-6130 follows a distinct phosphorylation cascade [3].

Diastereomer EC50

Reported

EC50 92 nM (Sp-derived) vs 1.07 µM (Rp-derived)

Stereochemical attribution context for prodrug activation and metabolite formation.

HCV replicon assay in Huh-7 cells

Evidence Dimension	Metabolic pathway and structural lineage
Target Compound Data	PSI-7409 is derived from PSI-6206 (uridine base) via triple phosphorylation; PSI-6206 is deaminated from PSI-6130 (cytidine base)
Comparator Or Baseline	PSI-6130: cytidine analog; IC50 = 0.6 μM; distinct metabolic activation pathway
Quantified Difference	Qualitative difference in nucleobase (uridine vs cytidine) and metabolic activation pathway
Conditions	Enzymatic phosphorylation cascade in primary human hepatocytes

Why This Matters

Understanding the structural lineage is critical for interpreting metabolic activation studies and for distinguishing PSI-7409's uridine-based mechanism from cytidine-based analogs like PSI-6130.

• [1] Ma H, et al. Characterization of the metabolic activation of hepatitis C virus nucleoside inhibitor beta-D-2'-deoxy-2'-fluoro-2'-C-methylcytidine (PSI-6130) and identification of a novel active 5'-triphosphate species. J Biol Chem. 2007 Oct 12;282(41):29812-20. View Source
• [2] Stuyver LJ, et al. Inhibition of hepatitis C replicon RNA synthesis by beta-D-2'-deoxy-2'-fluoro-2'-C-methylcytidine: a specific inhibitor of hepatitis C virus replication. Antivir Chem Chemother. 2006;17(2):79-87. View Source
• [3] Murakami E, et al. Mechanism of activation of beta-D-2'-deoxy-2'-fluoro-2'-C-methylcytidine and inhibition of hepatitis C virus NS5B RNA polymerase. Antimicrob Agents Chemother. 2007 Feb;51(2):503-9. View Source

PSI-7409 Tetrasodium: Key Research Applications

Enzymatic Studies of NS5B Inhibition & Resistance

PSI-7409 tetrasodium is optimally suited for in vitro enzymatic studies evaluating the impact of the S282T resistance mutation on nucleotide analog binding. The 52.4-fold differential in Ki values between wild-type (0.42 μM) and S282T mutant (22 μM) NS5B polymerases provides a quantitative benchmark for assessing resistance emergence and cross-resistance profiling [1]. This application is directly supported by cross-resistance studies demonstrating that the S282T replicon mutant confers reduced susceptibility to PSI-7851 (the prodrug of PSI-7409) [2].

Pan-Genotypic Antiviral Profiling in Primary Hepatocytes

For research focused on HCV genotype 3a—historically considered more difficult to treat with early direct-acting antivirals—PSI-7409 tetrasodium offers enhanced potency (IC50 = 0.7 μM) compared to GT1b (IC50 = 1.6 μM), representing a 2.3-fold activity differential [1]. This genotype-specific potency profile makes PSI-7409 a valuable tool compound for investigating GT3a NS5B polymerase enzymology and for comparative studies across HCV genotypes 1-4 [2].

Cellular Selectivity and Off-Target Toxicity Benchmarking

PSI-7409 tetrasodium serves as a validated reference compound for off-target selectivity studies due to its well-characterized inhibition profile against human polymerases: weak inhibition of DNA Pol α (IC50 = 550 μM), no inhibition of Pol β or γ at 1 mM, and no significant activity against RNA Pol II [1]. The 344-fold selectivity window relative to HCV NS5B enables researchers to distinguish on-target antiviral effects from host polymerase-mediated artifacts [2].

Stereospecific Prodrug Activation and Metabolism

For investigations of nucleotide analog metabolism and intracellular accumulation, PSI-7409 tetrasodium—generated from the prodrug PSI-7977 in primary human hepatocytes—provides a robust model system with defined kinetic parameters: Cmax of ~100 μM at 4 hours sustained for 48 hours [1]. This contrasts with the ~25 μM accumulation observed in Clone A cells, highlighting the importance of cell-type selection in metabolic activation studies [2].

Application

Selection Property

Validation Focus

Enzymatic NS5B inhibition and resistance studies

Direct polymerase inhibitor (triphosphate form)

Intrinsic Ki and S282T resistance profile review

Pan-genotypic HCV profiling in hepatocyte models

Consistent polymerase inhibition across genotypes 1b–4a

Intracellular triphosphate accumulation and exposure-model review

Off-target selectivity benchmarking

Human DNA polymerase selectivity profile

Host polymerase IC50 comparison and cellular safety endpoint context

Stereospecific prodrug activation research

Metabolite stereochemistry and activation efficiency

Correlation between diastereomer EC50 and PSI-7409 formation

• [1] Lam AM, et al. PSI-7851, a pronucleotide of beta-D-2'-deoxy-2'-fluoro-2'-C-methyluridine monophosphate, is a potent and pan-genotype inhibitor of hepatitis C virus replication. Antimicrob Agents Chemother. 2010 Aug;54(8):3187-96. View Source
• [2] Murakami E, et al. Mechanism of activation of PSI-7851 and its diastereoisomer PSI-7977. J Biol Chem. 2010 Nov 5;285(45):34337-47. View Source